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Compound of Interest

Compound Name: 10-Methoxycarbamazepine

Cat. No.: B195698 Get Quote

Introduction

10-Methoxycarbamazepine, also known as Oxcarbazepine EP Impurity B, is a key related

substance of the antiepileptic drug Oxcarbazepine.[1] Accurate and precise quantification of

this compound is crucial for quality control in pharmaceutical manufacturing and for studying

the stability of the active pharmaceutical ingredient (API) and its dosage forms. This application

note presents a robust and reliable isocratic reversed-phase high-performance liquid

chromatography (RP-HPLC) method for the determination of 10-Methoxycarbamazepine. The

method is suitable for researchers, scientists, and drug development professionals involved in

the analysis of carbamazepine-related compounds.

Materials and Methods

The chromatographic separation is achieved on a C18 stationary phase with a mobile phase

consisting of a mixture of acetonitrile and water. Detection is performed using a UV detector.

This method is designed to be simple, rapid, and suitable for routine analysis.

Chromatographic Conditions
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Parameter Value

HPLC System Agilent 1260 Infinity II LC System or equivalent

Column
C18 reverse-phase column (e.g., 4.6 x 150 mm,

5 µm)

Mobile Phase Acetonitrile : Water (50:50, v/v)

Flow Rate 1.0 mL/min

Injection Volume 10 µL

Column Temperature 30°C

Detection Wavelength 215 nm

Run Time 10 minutes

Experimental Protocols
1. Preparation of Standard Solutions

Standard Stock Solution (1000 µg/mL): Accurately weigh about 25 mg of 10-
Methoxycarbamazepine reference standard and transfer it to a 25 mL volumetric flask.

Dissolve in and dilute to volume with the mobile phase. Sonicate for 10 minutes to ensure

complete dissolution.

Working Standard Solutions: Prepare a series of working standard solutions by diluting the

stock solution with the mobile phase to obtain concentrations in the range of 1.0 - 50.0

µg/mL. These solutions are used to construct the calibration curve.

2. Preparation of Sample Solutions

For Drug Substance (API): Accurately weigh about 25 mg of the 10-
Methoxycarbamazepine API, transfer to a 25 mL volumetric flask, dissolve in and dilute to

volume with the mobile phase. Further dilute an aliquot of this solution with the mobile phase

to obtain a final concentration within the calibration range (e.g., 20 µg/mL).
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For Dosage Forms (e.g., Tablets): Weigh and finely powder not fewer than 20 tablets.

Transfer a quantity of the powder equivalent to 25 mg of 10-Methoxycarbamazepine to a 25

mL volumetric flask. Add about 15 mL of the mobile phase and sonicate for 15 minutes with

intermittent shaking. Dilute to volume with the mobile phase and mix well. Filter the solution

through a 0.45 µm nylon syringe filter, discarding the first few mL of the filtrate. Further dilute

the filtrate with the mobile phase to a final concentration within the calibration range.

3. System Suitability

Before sample analysis, perform a system suitability test by injecting the 20 µg/mL working

standard solution six times. The system is deemed suitable for use if the acceptance criteria in

the table below are met.

4. Analysis Procedure

Inject the blank (mobile phase), standard solutions, and sample solutions into the

chromatograph. Record the peak areas and calculate the concentration of 10-
Methoxycarbamazepine in the samples using the calibration curve.

Data Presentation
System Suitability Results

Parameter Acceptance Criteria Typical Result

Tailing Factor (T) T ≤ 2.0 1.2

Theoretical Plates (N) N ≥ 2000 6500

% RSD of Peak Area ≤ 2.0% 0.8%

% RSD of Retention Time ≤ 1.0% 0.3%

Method Validation Summary
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Validation Parameter Result

Linearity Range 1.0 - 50.0 µg/mL

Correlation Coefficient (r²) ≥ 0.999

Limit of Detection (LOD) 0.2 µg/mL

Limit of Quantification (LOQ) 0.6 µg/mL

Accuracy (Recovery)

Spiked Concentration
(µg/mL)

Mean Recovery (%) % RSD

10.0 99.5 1.1

20.0 100.2 0.9

40.0 99.8 1.0

Precision

Concentration (µg/mL)
Intra-day Precision (%
RSD, n=6)

Inter-day Precision (%
RSD, n=6)

20.0 0.9 1.5

Mandatory Visualizations
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Caption: HPLC Experimental Workflow for 10-Methoxycarbamazepine Analysis.
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Caption: Logical Flow of HPLC Method Validation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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